Cas no 1582-06-5 (4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-)

4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- structure
1582-06-5 structure
Product Name:4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
CAS No:1582-06-5
MF:C13H12FN5O2
MW:289.265085220337
CID:237501
PubChem ID:243597
Update Time:2025-04-19

4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro-
    • 2-(aziridin-1-yl)-N-(4-fluorophenyl)-6-methyl-5-nitropyrimidin-4-amine
    • (2-aziridin-1-yl-6-methyl-5-nitro-pyrimidin-4-yl)-(4-fluoro-phenyl)-amine
    • 4-< 4-Fluor-anilino> -2-aziridino-6-methyl-5-nitro-pyrimidin
    • AC1L6BWP
    • AC1Q1YFO
    • AR-1C8489
    • NSC53685
    • DTXSID40287959
    • NSC-53685
    • 1582-06-5
    • Inchi: 1S/C13H12FN5O2/c1-8-11(19(20)21)12(17-13(15-8)18-6-7-18)16-10-4-2-9(14)3-5-10/h2-5H,6-7H2,1H3,(H,15,16,17)
    • InChI Key: DRNOOCOKXXSBSL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC1=C(C(C)=NC(=N1)N1CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 289.09766
  • Monoisotopic Mass: 289.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 86.6Ų

Experimental Properties

  • Density: 1.496
  • Boiling Point: 470.9°Cat760mmHg
  • Flash Point: 238.6°C
  • Refractive Index: 1.693
  • PSA: 83.96
  • LogP: 3.05710

4-Pyrimidinamine,2-(1-aziridinyl)-N-(4-fluorophenyl)-6-methyl-5-nitro- Related Literature

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